Cas no 34906-12-2 (1,3-Dithiane-2-carboxaldehyde (9CI))

• Product Name: 1,3-Dithiane-2-carboxaldehyde (9CI)
• CAS No: 34906-12-2
• MF: C₅H₈OS₂
• MW: 148.246418952942
• CID: 295195
• PubChem ID: 637976
• Update Time: 2025-04-19

1,3-Dithiane-2-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-carboxaldehyde (9CI)
• 2-Formyl-1,3-dithiane
• 1,3-dithiane-2-carboxaldehyde
• 34906-12-2
• 1,3-dithiane-2-carbaldehyde
• WRYSGNLHKMDHMG-UHFFFAOYSA-N
• SCHEMBL6689320
• InChI=1/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H
• DTXSID30348528

• Inchi： 1S/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H2
• InChI Key： WRYSGNLHKMDHMG-UHFFFAOYSA-N
• SMILES： S1C(C=O)SCCC1

Computed Properties

• Exact Mass: 148.00174
• Monoisotopic Mass: 148.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes